Cas no 66108-85-8 (1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one)

1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one Properties

Names and Identifiers

• 1,3-dihydro-1-methyl-5-nitro-2H-Benzimidazol-2-one
• 1-methyl-5-nitro-1,3-dihydro-2H-benzimidazol-2-one
• 1-Methyl-5-nitro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-5-nitro-(9CI)
• 1-Methyl-5-nitro-1,3-dihydro-benzimidazol-2-on
• 1-methyl-5-nitro-1,3-dihydro-benzimidazol-2-one
• 1-methyl-5-nitro-1,3-dihydro-benzoimidazol-2-one
• 1-Methyl-5-nitro-1H-benzimidazol-2-ol
• 1-methyl-5-nitro-2,3-dih
• 1-methyl-5-nitro-2-oxo-2,3-dihydrobenzimidazole
• 1-methyl-5-nitro-3-hydrobenzimidazol-2-one
• 5-nitro-1-methyl-benzimidazol-2-one
• AC1LCT83
• CTK8E3277
• methylnitrodihydrobenzodiazolone
• SureCN2718464
• 66108-85-8
• NE-0700
• AKOS015850631
• AKOS003573530
• DTXSID50345675
• EN300-8615122
• 1-methyl-5-nitro-1h-benzo[d]imidazol-2(3h)-one
• 1-methyl-5-nitro-1,3-dihydro-2h-benzo[d]imidazol-2-one
• J-504968
• 1-Methyl-5-nitro-1H-benzimidazol-2-ol #
• D84495
• DB-270228
• MFCD18157683
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-5-nitro-
• CS-0127675
• 1-methyl-5-nitro-3H-1,3-benzodiazol-2-one
• SCHEMBL2718464
• 3-methyl-6-nitro-1H-benzimidazol-2-one
• 1-Methyl-5-nitro-1H-benzoimidazol-2-ol
• +Expand

• MDL： MFCD18157683
• InChIKey： PXNJJNDWAPIHSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7N3O3/c1-10-7-3-2-5(11(13)14)4-6(7)9-8(10)12/h2-4H,1H3,(H,9,12)
• SMILES： CN1C2=C(C=C(C=C2)[N+](=O)[O-])N=C1O

Computed Properties

• Exact Mass: 193.04881
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 193.04874109g/mol
• Heavy Atom Count: 14
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• PSA: 75.48